Sesquiterpenoids are a class of natural products derived from the mevalonate or methylerythritol phosphate (MEP) pathways. They exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. These compounds typically contain 15 carbon atoms arranged in various ring structures, contributing to their complex chemical diversity. Notable sesquiterpenoids include α-cadinol, germacrene D, and β-elemene. Due to their structural complexity and biological potential, sesquiterpenoids are extensively studied for their applications in medicine, agriculture, and cosmetics. They play crucial roles in the secondary metabolism of plants, fungi, and certain bacteria, serving as defense mechanisms or pheromones.